Cas no 1820716-47-9 (1H-Pyrazolo[4,3-b]pyridine, 4,5-dihydro-1,5,5-trimethyl-)

• Product Name: 1H-Pyrazolo[4,3-b]pyridine, 4,5-dihydro-1,5,5-trimethyl-
• CAS No: 1820716-47-9
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• MDL: MFCD29033853
• CID: 5181988
• PubChem ID: 119056860
• Update Time: 2025-05-19

1H-Pyrazolo[4,3-b]pyridine, 4,5-dihydro-1,5,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-b]pyridine, 4,5-dihydro-1,5,5-trimethyl-

• MDL： MFCD29033853
• Inchi： 1S/C9H13N3/c1-9(2)5-4-8-7(11-9)6-10-12(8)3/h4-6,11H,1-3H3
• InChI Key： QKPLTTYVGZCHHP-UHFFFAOYSA-N
• SMILES： C12C=NN(C)C=1C=CC(C)(C)N2

Additional information on 1H-Pyrazolo[4,3-b]pyridine, 4,5-dihydro-1,5,5-trimethyl-

1H-Pyrazolo[4,3-b]pyridine, 4,5-dihydro-1,5,5-trimethyl-

The compound 1H-Pyrazolo[4,3-b]pyridine, 4,5-dihydro-1,5,5-trimethyl- (CAS No. 1820716-47-9) is a heterocyclic aromatic compound with a unique structural arrangement that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are known for their versatile applications in drug design and material science. The molecule features a fused pyrazole and pyridine ring system with a dihydro structure at positions 4 and 5, along with two methyl groups attached at positions 1 and 5. This combination of structural elements contributes to its distinctive chemical properties and potential biological activities.

Recent studies have highlighted the importance of pyrazolo[4,3-b]pyridine derivatives in the development of novel therapeutic agents. For instance, researchers have explored the potential of this compound as a scaffold for designing kinase inhibitors, which are crucial in targeting various oncogenic pathways. The dihydro structure in 1H-Pyrazolo[4,3-b]pyridine provides a rigid framework that can be further functionalized to enhance binding affinity and selectivity towards specific protein targets. This makes it an attractive candidate for drug discovery programs focused on cancer treatment.

In addition to its pharmacological applications, 1H-Pyrazolo[4,3-b]pyridine has also been investigated for its role in materials science. Its aromaticity and conjugated system make it a promising candidate for applications in organic electronics. Recent advancements in the synthesis of this compound have enabled the exploration of its electronic properties under different conditions. For example, studies have shown that the methyl substituents at positions 1 and 5 can influence the compound's electron transport characteristics, making it suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The synthesis of 1H-Pyrazolo[4,3-b]pyridine typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the cyclization of appropriately substituted precursors under acidic or basic conditions. The presence of directing groups such as methyl substituents plays a critical role in ensuring regioselectivity during the cyclization process. Recent optimizations in synthetic protocols have significantly improved the efficiency of producing this compound at scale.

From an environmental perspective, understanding the stability and degradation pathways of 1H-Pyrazolo[4,3-b]pyridine is essential for assessing its potential impact on ecosystems. Studies have shown that this compound exhibits moderate stability under standard environmental conditions but can undergo photodegradation under UV light exposure. This information is crucial for determining its safe handling and disposal practices within industrial settings.

In conclusion, 1H-Pyrazolo[4,3-b]pyridine (CAS No. 1820716-47-9) is a versatile heterocyclic compound with a wide range of applications across multiple disciplines. Its unique structural features make it an invaluable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both medicinal chemistry and organic electronics.